Cas no 2171584-54-4 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}acetic acid
• CAS No: 2171584-54-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6333714
• PubChem ID: 165803021
• Update Time: 2025-05-30

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}acetic acid
• 2171584-54-4
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-3-yl}acetic acid
• EN300-1489304

• Inchi： 1S/C26H30N2O5/c1-2-23(25(31)28-13-7-8-17(15-28)14-24(29)30)27-26(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,2,7-8,13-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： VUJGKVJOHHHAOL-UHFFFAOYSA-N
• SMILES： O=C(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}acetic acid

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}acetic Acid: A Comprehensive Overview

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}acetic acid, with the CAS number 2171584-54-4, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The Fmoc group, which is a common protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthetic processes. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions. The presence of the Fmoc group in this compound underscores its potential utility in peptide-based drug development. Moreover, the butanoyl chain attached to the piperidine ring introduces additional flexibility and functionality to the molecule, making it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic properties of complex molecules like this one. By employing molecular docking studies and quantitative structure-property relationship (QSPR) models, scientists have been able to assess the potential of this compound as a drug candidate. These studies suggest that the compound may exhibit favorable absorption and distribution properties, making it a strong contender for further preclinical testing.

In terms of synthesis, this compound is typically prepared through a multi-step process involving peptide coupling, protection/deprotection strategies, and purification techniques. The use of Fmoc chemistry ensures high yields and excellent stereochemical control during the synthesis. Recent innovations in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure derivatives of this compound, which is critical for evaluating its pharmacological activity.

The application of this compound extends beyond traditional drug development. Its unique structure makes it an ideal substrate for studying enzyme mechanisms and catalytic processes. For instance, researchers have utilized this compound as a model substrate to investigate the activity of peptidases and other enzymes involved in protein degradation pathways. Such studies contribute significantly to our understanding of cellular processes and pave the way for developing novel therapeutic agents.

From an environmental perspective, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Recent studies have focused on identifying microbial communities capable of metabolizing complex organic molecules like this one. These investigations not only provide insights into bioremediation strategies but also highlight the importance of sustainable chemical practices in modern drug discovery.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-3-yl}acetic acid represents a fascinating example of how advanced synthetic techniques and cutting-edge research can lead to innovative chemical entities with broad applications. As ongoing studies continue to unravel its potential, this compound stands at the forefront of chemical innovation and therapeutic development.